Cas no 2171288-44-9 ((2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2171288-44-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6428063
• PubChem ID: 165569861
• Update Time: 2025-10-31

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• (2S)-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• EN300-1581241
• 2171288-44-9

• Inchi： 1S/C27H34N2O5/c1-4-9-18(15-25(30)29-24(26(31)32)14-17(2)3)28-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24-/m0/s1
• InChI Key： WPJUBSXHWGGLNQ-UUOWRZLLSA-N
• SMILES： O(C(N[C@H](CC(N[C@H](C(=O)O)CC(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

Introduction to (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic Acid (CAS No. 2171288-44-9)

(2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171288-44-9, belongs to a class of molecules that exhibit promising biological activities. Its unique structure, characterized by a chiral center and a fluorinated aromatic moiety, makes it a valuable candidate for further exploration in drug discovery.

The molecular framework of this compound is intricately designed, featuring a hexanamido side chain and a 4-methylpentanoic acid moiety. The presence of a fluoren-9-yl methoxycarbonyl group adds an additional layer of complexity, which is often exploited to enhance binding affinity and selectivity in drug candidates. This particular configuration has been the subject of extensive research, particularly in the development of targeted therapies for various diseases.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve metabolic stability and pharmacokinetic properties. The incorporation of a fluoren-9-yl group into pharmaceutical molecules has shown particularly promising results in enhancing drug efficacy and reducing off-target effects. This compound exemplifies the innovative approaches being taken to develop next-generation therapeutics.

The stereochemistry of (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid is critical to its biological activity. The presence of multiple stereocenters ensures that the compound exists as a specific enantiomer, which can significantly influence its interactions with biological targets. Such stereochemical precision is often essential for achieving the desired therapeutic effects while minimizing adverse reactions.

Recent studies have highlighted the potential of this compound as a building block for more complex drug molecules. Researchers have been exploring its utility in the synthesis of peptidomimetics and other bioactive peptides. The amide and carboxylic acid functionalities provide multiple points for chemical modification, allowing for the creation of derivatives with tailored properties. These modifications can enhance solubility, improve bioavailability, and increase target specificity.

The fluorinated aromatic ring in this compound not only contributes to its structural complexity but also plays a crucial role in its pharmacological profile. Fluorine atoms are known to influence electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. The use of fluoren-9-yl moieties has been associated with improved binding affinities to protein targets, making this compound an attractive candidate for further development.

In addition to its structural features, (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid has shown potential in preclinical studies as an intermediate in the synthesis of novel therapeutic agents. Its ability to serve as a precursor for more complex molecules has made it a focal point for researchers working on targeted therapies. The compound's unique combination of stereochemistry and functional groups offers a versatile platform for drug discovery.

The development of new pharmaceuticals relies heavily on the availability of high-quality intermediates like this one. The precision and specificity offered by compounds such as (2S)-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid are essential for ensuring that final drug candidates meet stringent safety and efficacy standards. Its role in facilitating the synthesis of complex molecules underscores its importance in modern drug development pipelines.

Ongoing research continues to uncover new applications for this compound and similar derivatives. The integration of advanced computational methods and synthetic techniques is enabling researchers to explore its potential more thoroughly than ever before. As our understanding of molecular interactions grows, so too does the promise that compounds like this one hold for future therapeutic breakthroughs.

In conclusion, (2S)-2-(3S)-3-{((9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid (CAS No. 2171288-44-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activities, make it a valuable asset in the search for new treatments. As research progresses, we can expect to see further refinements and applications that will continue to drive innovation in drug discovery.